Cas no 1202352-59-7 (5-Ethyl-4-(4-methoxy-phenyl)-2H-pyrazol-3-ylamine)

5-Ethyl-4-(4-methoxy-phenyl)-2H-pyrazol-3-ylamine structure
1202352-59-7 structure
Product Name:5-Ethyl-4-(4-methoxy-phenyl)-2H-pyrazol-3-ylamine
CAS No:1202352-59-7
MF:C12H15N3O
MW:217.267002344131
CID:1070840
PubChem ID:16653089
Update Time:2025-04-20

5-Ethyl-4-(4-methoxy-phenyl)-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

    • 5-Ethyl-4-(4-methoxy-phenyl)-2H-pyrazol-3-ylamine
    • EN300-742285
    • CS-0296801
    • 1202352-59-7
    • AKOS000266645
    • 955584-85-7
    • 5-ethyl-4-(4-methoxyphenyl)-1H-pyrazol-3-amine
    • 3-ethyl-4-(4-methoxyphenyl)-1H-pyrazol-5-amine
    • Inchi: 1S/C12H15N3O/c1-3-10-11(12(13)15-14-10)8-4-6-9(16-2)7-5-8/h4-7H,3H2,1-2H3,(H3,13,14,15)
    • InChI Key: WODOANAQOYZKNM-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C(N)=NNC=1CC

Computed Properties

  • Exact Mass: 217.121512110g/mol
  • Monoisotopic Mass: 217.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.9Ų

5-Ethyl-4-(4-methoxy-phenyl)-2H-pyrazol-3-ylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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